Cas no 2172054-07-6 (1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172054-07-6
• MF: C₉H₁₃F₂N₃O
• MW: 217.21582865715
• CID: 6360995
• PubChem ID: 165734111
• Update Time: 2025-05-24

1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• [1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-yl]methanol
• EN300-1593471
• 2172054-07-6

• Inchi： 1S/C9H13F2N3O/c10-9(11)8-7(5-15)12-13-14(8)4-3-6-1-2-6/h6,9,15H,1-5H2
• InChI Key： ZLJUZKZVTMZMGB-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CCC1CC1)F

Computed Properties

• Exact Mass: 217.10266837g/mol
• Monoisotopic Mass: 217.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol

Chemical Profile of 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172054-07-6)

1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. The compound belongs to the triazole class, which is well-documented for its broad spectrum of pharmacological properties. Specifically, the presence of a difluoromethyl group and a cyclopropylethyl side chain introduces distinct electronic and steric characteristics, making this molecule a promising candidate for further investigation in medicinal chemistry.

The CAS No. 2172054-07-6 identifier is a critical reference for researchers and manufacturers, ensuring unambiguous identification and traceability of the substance. This numbering system is universally recognized in scientific literature and regulatory frameworks, facilitating accurate documentation and compliance with international standards. The compound’s molecular formula can be expressed as C₉H₁₃F₂N₃O, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms.

One of the most compelling aspects of 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol is its potential role as a bioactive scaffold. The triazole core is known to exhibit various biological functions, including antifungal, antiviral, and anticancer properties. The incorporation of a difluoromethyl group has been widely studied for its ability to enhance metabolic stability and binding affinity to biological targets. This modification often improves the pharmacokinetic profile of drug candidates, making them more suitable for therapeutic applications.

The cyclopropylethyl substituent further contributes to the molecule’s complexity by introducing steric hindrance and altering electronic distributions. Such structural features can influence interactions with enzymes or receptors, potentially leading to novel mechanisms of action. In recent years, there has been growing interest in designing molecules that combine multiple pharmacophoric elements to achieve synergistic effects. 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol exemplifies this trend by integrating several key functional groups into a single framework.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater precision. Molecular modeling techniques can simulate interactions between 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol and target proteins or enzymes, providing insights into its potential therapeutic utility. These simulations have suggested that the compound may exhibit inhibitory activity against certain kinases or other enzymes implicated in diseases such as cancer and inflammation.

In vitro studies have begun to explore the pharmacological properties of 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol, with initial results indicating promising activity in select models. For instance, preliminary assays have shown that the compound can modulate signaling pathways associated with cell proliferation and survival. These findings align with the broader efforts in drug discovery to identify molecules that selectively target aberrant pathways in disease states.

The synthesis of 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol presents unique challenges due to its complex structure. Multi-step synthetic routes are typically employed to construct the triazole ring and introduce the various substituents. Advances in synthetic methodologies have made it possible to produce such compounds with high purity and yield, enabling more extensive biological evaluation. Techniques such as transition-metal catalysis have been particularly useful in facilitating key bond-forming steps while maintaining regioselectivity.

From a regulatory perspective, the handling and characterization of 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol must adhere to stringent guidelines to ensure safety and efficacy. Documentation of synthetic procedures, purity analysis via spectroscopic techniques (e.g., NMR spectroscopy), and stability studies are all critical components of bringing this compound from laboratory-scale synthesis to potential clinical development.

The integration of modern analytical techniques has also enhanced our understanding of 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol’s physicochemical properties. High-resolution mass spectrometry (HRMS) provides definitive molecular weight confirmation, while X-ray crystallography can elucidate its three-dimensional structure if crystalline forms are available. These data are essential for interpreting biological results and informing further optimization efforts.

Future research directions may focus on exploring analogs of 1-(2-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylmethanol by modifying specific functional groups or substituents. Such modifications could lead to improved potency or selectivity for particular biological targets. Additionally，the investigation into its mechanism of action would provide valuable insights into its potential therapeutic applications.

In conclusion, 1-(2-cyclopropylethyl)-5-(difluoromethyl)- 1H - 1 , 2 , 3 - triazol - 4 - ylmethanol (CAS No . 2172054 - 07 - 6) represents a fascinating example of how structural complexity can contribute to biological activity . Its unique combination of functional groups makes it an attractive scaffold for further pharmaceutical development . As research progresses , this compound holds promise for contributing to advancements in drug discovery across multiple therapeutic areas .